Cas no 39921-38-5 (4-(2-Benzooxazol-2-yl-ethyl)-phenylamine)

• Product Name: 4-(2-Benzooxazol-2-yl-ethyl)-phenylamine
• CAS No: 39921-38-5
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 3065193
• PubChem ID: 652469
• Update Time: 2025-05-24

4-(2-Benzooxazol-2-yl-ethyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Benzooxazol-2-yl-ethyl)-phenylamine
• TimTec1_007078
• 39921-38-5
• SR-01000393907-1
• AG-690/09286011
• ALBB-006161
• CHEMBL1425542
• Oprea1_104941
• Oprea1_147026
• HMS1554B16
• 4-[2-(1,3-benzoxazol-2-yl)ethyl]aniline
• HMS2494P19
• CS-0327456
• 4-(2-(Benzo[d]oxazol-2-yl)ethyl)aniline
• CCG-103539
• EU-0000754
• MLS000033106
• SR-01000393907
• STK503744
• AKOS000266259
• SMR000008599

• Inchi： 1S/C15H14N2O/c16-12-8-5-11(6-9-12)7-10-15-17-13-3-1-2-4-14(13)18-15/h1-6,8-9H,7,10,16H2
• InChI Key： MGGJGFVVDXXCPJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 238.110613074Da
• Monoisotopic Mass: 238.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.1Ų

4-(2-Benzooxazol-2-yl-ethyl)-phenylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4-(2-Benzooxazol-2-yl-ethyl)-phenylamine

Comprehensive Analysis of 4-(2-Benzooxazol-2-yl-ethyl)-phenylamine (CAS No. 39921-38-5): Properties, Applications, and Industry Insights

4-(2-Benzooxazol-2-yl-ethyl)-phenylamine (CAS No. 39921-38-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzoxazole derivative features a unique molecular structure combining a phenylamine group with a benzooxazolyl-ethyl moiety, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its CAS registry number 39921-38-5 serves as a critical identifier for researchers sourcing this compound globally.

Recent studies highlight the compound's potential in fluorescence applications, where its rigid benzooxazole core exhibits notable photostability. This property aligns with growing demand for organic light-emitting materials in display technologies. The amine functionality at the para position enables diverse chemical modifications, allowing researchers to tailor solubility and electronic properties for specific applications. Analytical data shows the compound's molecular weight of 238.28 g/mol and optimal stability under standard laboratory conditions.

In pharmaceutical contexts, structural analogs of 4-(2-Benzooxazol-2-yl-ethyl)-phenylamine demonstrate intriguing biological activity profiles. While not itself classified as active, its scaffold appears in compounds under investigation for various therapeutic areas. The CAS 39921-38-5 material serves as a valuable building block in medicinal chemistry, particularly for developing heterocyclic drug candidates. Its synthetic accessibility from commercially available precursors makes it attractive for high-throughput screening libraries.

The compound's thermal stability (decomposition point >200°C) and moderate solubility in polar organic solvents facilitate its use in material science applications. Researchers report successful incorporation into polymeric matrices for creating functional materials with enhanced optical properties. These developments respond to industry demands for next-generation optoelectronic materials with improved performance characteristics.

Quality control protocols for CAS No. 39921-38-5 typically involve HPLC purity analysis and spectroscopic verification (1H/13C NMR, MS). The compound's crystalline form shows excellent batch-to-batch reproducibility when synthesized under controlled conditions. Storage recommendations suggest protection from light in airtight containers at ambient temperature, with shelf life exceeding 24 months when properly handled.

Emerging applications explore the compound's utility in molecular sensing systems, where its fluorophore properties enable detection of specific analytes. This aligns with current research trends toward smart diagnostic materials. The benzooxazole-ethyl-phenylamine structure's modularity allows systematic tuning of emission wavelengths through targeted substitutions, addressing needs in multicolor imaging systems.

From a commercial perspective, 4-(2-Benzooxazol-2-yl-ethyl)-phenylamine remains a low-volume specialty chemical, with pricing reflecting its high purity requirements. Suppliers typically offer it in research quantities (100mg to 10g), though scale-up production is feasible for confirmed applications. The compound's synthetic route optimization continues to be an active research area, with recent publications demonstrating improved yields through catalytic methods.

Environmental and handling assessments indicate the material requires standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment (lab coat, gloves, eye protection) is recommended during handling. Disposal should follow institutional guidelines for organic chemical waste, with particular attention to local regulations regarding aromatic amine compounds.

Future research directions for CAS 39921-38-5 derivatives may explore their potential in energy storage systems and catalytic applications. The compound's electron-rich structure suggests possible utility in redox-active materials, a rapidly growing field. Additionally, its metal-coordination capability through the nitrogen atoms opens possibilities for designing novel coordination polymers with tailored properties.

For researchers sourcing this material, verification of spectroscopic data and chromatographic purity remains essential. Reputable suppliers provide comprehensive analytical certificates including HPLC chromatograms and NMR spectra. Cross-referencing with published data for 4-(2-Benzooxazol-2-yl-ethyl)-phenylamine helps ensure material quality for sensitive applications.